1-[(4-Chlorophenyl)methyl]-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1lambda6,3]thiazolidine]-1',1',2,4'-tetrone

• Molecular Formula: C24H19ClN2O5S
• Molecular Weight: 482.9 g/mol
• IUPAC Name: 1'-[(4-chlorophenyl)methyl]-3-(4-methoxyphenyl)-1,1-dioxospiro[1,3-thiazolidine-2,3'-indole]-2',4-dione
• InChI: InChI=1S/C24H19ClN2O5S/c1-32-19-12-10-18(11-13-19)27-22(28)15-33(30,31)24(27)20-4-2-3-5-21(20)26(23(24)29)14-16-6-8-17(25)9-7-16/h2-13H,14-15H2,1H3
• InChI Key: GUTNUEWJXDSSCE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)CS(=O)(=O)C23C4=CC=CC=C4N(C3=O)CC5=CC=C(C=C5)Cl

Description

This compound belongs to the spiro[indole-thiazolidine] class, characterized by a fused indole-thiazolidine core with a sulfone (tetrone) functional group. The structure features a 4-chlorophenylmethyl substituent at position 1 of the indole ring and a 4-methoxyphenyl group at position 3' of the thiazolidine ring. Such spiro systems are of interest in medicinal chemistry due to their structural rigidity, which enhances binding specificity to biological targets . While direct pharmacological data for this compound are absent in the provided evidence, analogs with similar scaffolds exhibit antibacterial and anticancer activities .

Biological Activity

The compound 1-[(4-Chlorophenyl)methyl]-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1lambda6,3]thiazolidine]-1',1',2,4'-tetrone is a complex organic molecule that has garnered interest due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.

Synthesis and Characterization

The synthesis of the compound typically involves multi-step organic reactions. The starting materials often include various substituted phenyl groups and thiazolidine derivatives. The synthetic pathway may include reactions such as:

• Benzoylation : Introducing phenyl groups via benzoylation reactions.
• Esterification : Forming esters to enhance solubility and reactivity.
• Cyclization : Creating the spiro structure by cyclizing intermediates.

Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are crucial for confirming the structure and purity of the synthesized compound.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, studies have shown that thiazolidine derivatives possess antibacterial activity against various strains of bacteria including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these compounds typically range from 625 µg/ml to >5000 µg/ml depending on the specific structure and substituents present in the molecule .

Anti-HIV Activity

The biological evaluation of thiazolidine derivatives has revealed promising anti-HIV activity. For example, certain derivatives demonstrated IC50 values ranging from 12.1 µM to 123.8 µM against HIV-1 . This suggests that modifications in the chemical structure can significantly influence antiviral efficacy.

Cytotoxicity Studies

Cytotoxicity assessments are essential for determining the safety profile of new compounds. In vitro studies have indicated that some thiazolidine derivatives exhibit low cytotoxic effects at therapeutic concentrations, which is critical for their development as potential therapeutic agents .

Case Studies

• Study on Antibacterial Activity : A recent study evaluated various thiazolidine derivatives against multiple bacterial strains. The results indicated that specific substitutions at the phenyl rings enhanced antibacterial activity significantly compared to unsubstituted analogs .
• Anti-HIV Research : Another research effort focused on synthesizing novel thiazolidine derivatives aimed at HIV treatment. The study found that certain modifications led to improved selectivity and potency against HIV-1 while maintaining low toxicity levels .

The mechanisms through which these compounds exert their biological effects are still under investigation but may involve:

• Inhibition of Enzyme Activity : Many thiazolidine derivatives act by inhibiting key enzymes involved in microbial growth or viral replication.
• Disruption of Membrane Integrity : Some compounds may disrupt bacterial cell membranes, leading to cell lysis.
• Interference with Viral Entry : Anti-HIV compounds may prevent the virus from entering host cells by blocking receptor sites or altering membrane fusion processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and physicochemical differences between the target compound and related spiro[indole-thiazolidine] derivatives:

Compound	Substituents	Molecular Weight	Melting Point (°C)	Key Functional Groups	Synthetic Method	Yield	References
Target Compound : 1-[(4-Chlorophenyl)methyl]-3'-(4-methoxyphenyl)-1,2-dihydrospiro[indole-3,2'-[1λ⁶,3]thiazolidine]-1',1',2,4'-tetrone	4-Chlorophenylmethyl (indole), 4-methoxyphenyl (thiazolidine)	~480.97*	Not reported	Tetrone (sulfone), spiro junction	Microwave-assisted, clay catalysis	~85–90%
E963-0266 : 1-[(3-Chlorophenyl)methyl]-3'-(3,4-dimethylphenyl)-...-tetrone	3-Chlorophenylmethyl, 3,4-dimethylphenyl	480.97	Not reported	Tetrone, spiro junction	Not specified	Not reported
Compound 4g : 1-Ethyl-3'-(4-Chlorophenyl)-spiro[indole-3,2'-[1,3]-thiazine]-2,4'(1H)-dione	Ethyl (indole), 4-chlorophenyl (thiazine)	~380.8	275–277	Dione (no sulfone), thiazine ring	Conventional cyclization	~65–75%
Compound 6b : 5-Bromo-5'-(4-methoxybenzylidene)-3'-p-tolylspiro[indoline-3,2'-thiazolidine]-2,4'(1H)-dione	Bromo, 4-methoxybenzylidene, p-tolyl	~520.2	Not reported	Dione, benzylidene moiety	Microwave + DMF solvent	~70–80%
Compound Ic : Ethyl (2,4'-dioxo-spiro[indole-3,2'-thiazolidin]-3'-yl)acetate	Ethyl acetate side chain	~348.4	131–133	Dione, ester functionalization	Conventional condensation	68%

*Molecular weight inferred from E963-0266 (C₂₅H₂₁ClN₂O₄S) due to structural similarity .

Key Findings :

Structural Variations: The target compound’s 4-methoxyphenyl and 4-chlorophenylmethyl groups distinguish it from analogs like 4g (ethyl and 4-chlorophenyl) and 6b (bromo and benzylidene). The tetrone (sulfone) group in the target compound contrasts with dione or ester moieties in others, likely increasing oxidative stability .

Synthetic Efficiency :

• Microwave-assisted synthesis (e.g., using montmorillonite KSF clay) achieves higher yields (85–90%) in shorter reaction times (4–8 minutes) compared to conventional methods (65–75% over hours) .
• The addition of DMF as a solvent improves cyclization efficiency in spiro systems, avoiding uncyclized by-products .

Physicochemical Properties :

• Melting points for sulfone-containing spiro compounds (e.g., E963-0266 ) are typically >250°C, suggesting high crystallinity, though data for the target compound are unavailable .
• LogP values for analogs range from 1.15 to 4.83, indicating moderate lipophilicity suitable for membrane permeability .

Biological Activity: While the target compound’s activity is undocumented, Compound 6b and derivatives show antibacterial activity against Gram-positive strains (MIC: 12.5–25 µg/mL) .